Bromothymol blue

• CAS No.: 76-59-5
• Product Name: Bromothymol blue
• Molecular Formula: C27H28Br2O5S
• Molecular Weight: 624.4 g/mol
• IUPAC Name: 2-bromo-4-[3-(3-bromo-4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-3-methyl-6-propan-2-ylphenol
• Standard InChI: InChI=1S/C27H28Br2O5S/c1-13(2)17-11-20(15(5)23(28)25(17)30)27(19-9-7-8-10-22(19)35(32,33)34-27)21-12-18(14(3)4)26(31)24(29)16(21)6/h7-14,30-31H,1-6H3
• Standard InChIKey: NUHCTOLBWMJMLX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C(=C1Br)O)C(C)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C(=C(C(=C4)C(C)C)O)Br)C
• Canonical SMILES: CC1=C(C=C(C(=C1Br)O)C(C)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C(=C(C(=C4)C(C)C)O)Br)C
• Melting Point: 201.0 °C
• Description: Bromothymol blue is a member of the class of 2,1-benzoxathioles that is 2,1-benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 3-bromo-4-hydroxy-5-isopropyl-2-methylphenyl groups. It has a role as an acid-base indicator, a dye and a two-colour indicator. It is a 2,1-benzoxathiole, an arenesulfonate ester, an organobromine compound, a polyphenol and a sultone.; Bromthymol Blue is a dye used as an indicator in determining pH. Bromthymol blue is a weak acid. It can be in acid or base form, depending on the pH of the solution. This reagent is yellow in acidic solutions, blue in basic solutions and green in neutral solution.; A pH sensitive dye that has been used as an indicator in many laboratory reactions.
• Synonyms: Blue, Bromothymol; Blue, Bromthymol; Bromothymol Blue; Bromthymol Blue; Dibromothymolsulfonphthalein
• PubChem Compound: 6450
• Last Modified: Nov 11 2021